Cas no 2228694-70-8 (methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate
• CAS No: 2228694-70-8
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 5962194
• PubChem ID: 165642649
• Update Time: 2025-06-29

methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate
• 2228694-70-8
• EN300-1919475

• Inchi： 1S/C10H13BrO2S/c1-10(2,6-11)8-5-4-7(14-8)9(12)13-3/h4-5H,6H2,1-3H3
• InChI Key： ACGCSUJVJOGMSO-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CC=C(C(=O)OC)S1

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.5Ų

Additional information on methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate

Methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate (CAS No. 2228694-70-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate (CAS No. 2228694-70-8) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention due to its role in the development of novel therapeutic agents. The presence of both a thiophene ring and a reactive ester group makes it an excellent candidate for further functionalization, enabling the synthesis of complex molecules with high precision and efficiency.

The chemical structure of methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate consists of a thiophene core substituted with a bromoalkyl group at the 5-position and a carboxylate ester at the 2-position. This configuration provides multiple sites for chemical modification, making it an indispensable building block in medicinal chemistry. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many bioactive molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The compound methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate has emerged as a crucial intermediate in these efforts. For instance, researchers have leveraged its structural framework to design inhibitors of key enzymes involved in disease pathways. One notable area of investigation is its application in the synthesis of kinase inhibitors, which are critical in cancer therapy. The thiophene moiety is known to enhance binding affinity to protein targets, while the ester group allows for further derivatization to optimize pharmacokinetic properties.

Moreover, the growing interest in immunomodulatory drugs has also highlighted the significance of methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate. Thiophene derivatives have been extensively studied for their ability to modulate immune responses without significant side effects. Researchers have incorporated this compound into the synthesis of small molecules that exhibit potent anti-inflammatory properties by interacting with specific immune receptors. These findings underscore the compound's potential as a lead structure for developing next-generation immunotherapeutics.

The ester functionality of methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate is another key feature that contributes to its versatility. Ester groups can be readily converted into other functional moieties such as amides or carboxylic acids through hydrolysis or transesterification reactions. This adaptability allows chemists to fine-tune the properties of derived compounds, including solubility, stability, and bioavailability. Such modifications are essential for optimizing drug candidates for clinical use.

Recent advancements in synthetic methodologies have further enhanced the utility of methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate. For example, flow chemistry techniques have enabled more efficient and scalable synthesis of this intermediate compared to traditional batch methods. This innovation not only improves yield but also reduces waste generation, aligning with the principles of green chemistry. Additionally, catalytic systems have been developed to facilitate selective transformations at specific positions within the molecule, minimizing unwanted side reactions and enhancing overall reaction efficiency.

The role of computational chemistry in designing novel derivatives of methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate cannot be overstated. Molecular modeling and virtual screening techniques allow researchers to predict the binding affinity and pharmacological activity of potential drug candidates before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process by identifying promising leads with high precision.

In conclusion, methyl 5-(1-bromo-2-methylpropan-2-yl)thiophene-2-carboxylate (CAS No. 2228694-70-8) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it an invaluable tool for developing innovative therapeutic agents across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.